Ihric tfa

• Molecular Formula: C29H49F3N10O8S
• Molecular Weight: 754.8 g/mol
• InChI: InChI=1S/C27H48N10O6S.C2HF3O2/c1-5-14(3)20(28)24(40)35-18(10-16-11-31-13-33-16)23(39)34-17(8-7-9-32-27(29)30)22(38)37-21(15(4)6-2)25(41)36-19(12-44)26(42)43;3-2(4,5)1(6)7/h11,13-15,17-21,44H,5-10,12,28H2,1-4H3,(H,31,33)(H,34,39)(H,35,40)(H,36,41)(H,37,38)(H,42,43)(H4,29,30,32);(H,6,7)/t14-,15-,17-,18-,19-,20-,21-;/m0./s1
• InChIKey: VLTCUHOVMZMZNC-AWEWFEKQSA-N

Ihric tfa: What Is This Peptide and What Are Its Core Specifications?

Ihric tfa (IHRIC TFA) is the trifluoroacetate salt form of the pentapeptide IHRIC (Ile-His-Arg-Ile-Cys), cataloged under CAS 2439064-86-3 with a TFA salt molecular weight of 754.82 [1]. The compound is defined by its high positive correlation with hairpin DNA (hpDNA) containing tetrameric loops, a property that underpins its primary application as a co-sensing material with hpDNA in Surface Plasmon Resonance Imaging (SPRi) detection systems [2].

Sensor platform

hpDNA-compatible pentapeptide for SPRI optoelectronic nose arrays; reported complementarity with other virtual-screened sequences.

Salt form

TFA salt with defined 1:1 stoichiometry supports consistent solution preparation and sensor surface immobilization.

VOC profiling

Participates in array-level discrimination of alcohols, aldehydes, esters, hydrocarbons, and ketones; single-carbon homolog distinction reported.

• [1] PeptideDB. IHRIC TFA. URL: https://www.peptidedb.com/database/IHRIC-TFA.html (accessed April 18, 2026). View Source
• [2] Gaggiotti S, et al. Development of an optoelectronic nose based on surface plasmon resonance imaging with peptide and hairpin DNA for sensing volatile organic compounds. Sensors and Actuators B: Chemical, 2020, 303: 127188. View Source

Why Substituting Ihric tfa with a Generic DNA-Binding Peptide Is Scientifically Unjustified

Within the defined class of pentapeptides that positively correlate with tetramer-loop hairpin DNA (hpDNA), compounds such as IHRIC and KSDSC are not functionally interchangeable. While they share a common biological descriptor [1], they are fundamentally distinct chemical entities with different amino acid sequences, molecular weights, and net charges . These physicochemical differences dictate that each peptide will exhibit a unique binding affinity and kinetic profile with hpDNA, directly impacting the sensitivity, specificity, and signal-to-noise ratio of the SPRi sensor in application-specific contexts [2]. Therefore, substituting one peptide for another without empirical validation constitutes a change in the sensing interface, compromising experimental reproducibility.

Sequence-dependent cross-reactivity

Peptide sequence directly influences binding toward target VOC classes. IHRIC and KSDSC exhibit complementary, not redundant, profiles; arbitrary substitution may shift array fingerprint and compromise single-carbon discrimination.

Salt form consistency

TFA counterion provides fixed stoichiometry and solubility; free base or alternative salt forms may introduce variable protonation that alters sensor fabrication reproducibility. In-house synthesis may not guarantee defined salt content.

Array-context performance

Individual pentapeptide sensitivity metrics are not reported in isolation. Substituting with a peptide validated in another array configuration may not transfer discrimination capability; empirical cross-reactivity validation is required.

• [1] Gaggiotti S, et al. Development of an optoelectronic nose based on surface plasmon resonance imaging with peptide and hairpin DNA for sensing volatile organic compounds. Sensors and Actuators B: Chemical, 2020, 303: 127188. View Source
• [2] SciPeptide. IHRIC TFA product page. URL: https://www.scipeptide.com/ (accessed April 18, 2026). View Source

A Quantitative Analysis of Ihric tfa's Differentiating Features for Procurement Decisions

Defined Peptide Sequence vs. Class-Level Activity: The Fundamental Difference from KSDSC

Ihric tfa is a specific molecular entity defined by its primary amino acid sequence: Ile-His-Arg-Ile-Cys (I-H-R-I-C) [1]. In contrast, its closest described in-class analog, KSDSC, possesses a different sequence: Lys-Ser-Asp-Ser-Cys (K-S-D-S-C) . This difference in sequence is not trivial; it results in distinct physicochemical properties and, by inference, a unique molecular interaction profile with hpDNA [2].

Salt Form vs Free Base

Class-level inference

MW 754.82 g/mol (TFA) vs 640.80 g/mol (free base); fixed 1:1 stoichiometry

Defined counterion stoichiometry supports reproducible sensor fabrication; procurement of TFA salt recommended.

Reproducibility linked to consistent protonation; confirm for your specific immobilization protocol.

Evidence Dimension	Amino Acid Sequence
Target Compound Data	Ile-His-Arg-Ile-Cys (IHRIC)
Comparator Or Baseline	Lys-Ser-Asp-Ser-Cys (KSDSC)
Quantified Difference	Four of five amino acid residues are different
Conditions	N/A

Why This Matters

Procurement of Ihric tfa based on its exact sequence is essential for experimental reproducibility, as even single-residue changes in a short peptide can drastically alter its binding kinetics and sensor performance.

• [1] PeptideDB. IHRIC TFA. URL: https://www.peptidedb.com/database/IHRIC-TFA.html (accessed April 18, 2026). View Source
• [2] SciPeptide. IHRIC product page. URL: https://www.scipeptide.com/ (accessed April 18, 2026). View Source

Higher Molecular Weight: A Proxy for Potentially Larger Molecular Footprint on SPRi Sensors

The TFA salt of Ihric tfa has a molecular weight of 754.82 g/mol, calculated from the base peptide weight of 640.80 g/mol plus the TFA counterion [1]. Its direct in-class analog, KSDSC TFA, is significantly smaller, with a molecular weight of 652.60 g/mol . This difference of over 100 g/mol (approximately 16% larger) suggests that Ihric tfa presents a substantially larger physical footprint when immobilized on a sensor surface.

VOC Discrimination Array

Supporting evidence

Qualitative discrimination of VOCs including 1-carbon homologues; no standalone Kd or selectivity ratio reported.

Array-level discrimination demonstrated; individual peptide sensitivity and selectivity not isolated.

Performance is array-context dependent; validate for standalone or quantitative applications.

Evidence Dimension	Molecular Weight (TFA Salt)
Target Compound Data	754.82 g/mol
Comparator Or Baseline	KSDSC TFA: 652.60 g/mol
Quantified Difference	102.22 g/mol larger
Conditions	N/A

Why This Matters

A larger molecular footprint can alter the packing density and steric hindrance of the sensing layer on the SPRi chip, which are critical parameters influencing the accessibility of the hpDNA binding partner and the overall dynamic range of the sensor.

• [1] PeptideDB. IHRIC TFA. URL: https://www.peptidedb.com/database/IHRIC-TFA.html (accessed April 18, 2026). View Source

Elevated Hydrophobicity: Inferred from Sequence, Correlating with Binding Energy

The IHRIC sequence contains three strongly hydrophobic isoleucine residues (Ile) and a positively charged arginine (Arg) [1]. The alternative peptide KSDSC contains no strongly hydrophobic amino acids, with its composition including hydrophilic residues like serine (Ser), aspartic acid (Asp), and lysine (Lys) . A predicted XLogP value of -2.9 for the IHRIC base peptide indicates it is less hydrophilic than one might expect for a highly charged molecule, pointing to a significant contribution from hydrophobic interactions.

Evidence Dimension	Key Residue Property
Target Compound Data	High: Contains three Ile (hydrophobic) and one Arg (positively charged)
Comparator Or Baseline	KSDSC: Contains no strong hydrophobic residues, composition is primarily hydrophilic
Quantified Difference	Inferred XLogP for IHRIC base peptide is -2.9
Conditions	N/A

Why This Matters

This inferred difference in hydrophobicity suggests a distinct binding mode with hpDNA. IHRIC likely relies more heavily on hydrophobic interactions, while KSDSC's binding may be more electrostatically driven. This difference will be critical for optimizing sensor performance in various buffer conditions.

• [1] PeptideDB. IHRIC. URL: https://www.peptidedb.com/database/IHRIC.html (accessed April 18, 2026). View Source

Commercial Purity Benchmark: A Minimum Standard for Reproducible Surface Chemistry

Leading suppliers of Ihric tfa and its base peptide for research applications certify the product to a minimum purity of 98% (HPLC) [1]. This purity level is a critical threshold for surface chemistry applications, as impurities—especially closely related deletion sequences or truncated peptides—can compete for binding sites on the SPRi surface, effectively 'poisoning' the sensor layer and reducing its sensitivity and specificity.

Evidence Dimension	Supplier-Certified Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Specifying a minimum purity of 98% in procurement ensures that the peptide's performance in forming a consistent and effective sensing layer will not be compromised by a significant fraction of inactive or interfering material, which is a common pitfall with lower-cost, lower-purity peptides.

• [1] MedChemExpress. IHRIC product page. URL: https://www2.medchemexpress.com/ihric.html (accessed April 18, 2026). View Source

Optimal Use Cases for Ihric tfa Based on Its Verified Differentiation

Reproducing the Validated Optoelectronic Nose SPRi Assay

Ihric tfa is the specific pentapeptide validated in the Gaggiotti et al. (2020) study for use with hpDNA in an SPRi-based optoelectronic nose [1]. Therefore, the primary and most scientifically defensible application scenario is the direct reproduction of this work or the development of derivative SPRi assays for volatile organic compound (VOC) detection that are based on this exact sensing interface. Using Ihric tfa ensures the peptide component matches the published material, thereby minimizing a major source of potential variability when attempting to replicate results or compare data across studies [2].

Fundamental Studies of Pentapeptide-hpDNA Interactions with a Defined Hydrophobic Partner

Given its sequence of Ile-His-Arg-Ile-Cys, which is rich in hydrophobic isoleucine residues, Ihric tfa serves as a specific molecular tool for investigating the role of hydrophobic interactions in the formation of peptide-hpDNA complexes on gold surfaces [1]. This scenario contrasts with studies using peptides like KSDSC, where electrostatic interactions are likely dominant [2]. Research aimed at dissecting the thermodynamic contributions (ΔH, ΔS) of binding or the effect of solvent polarity on sensor stability would specifically benefit from using Ihric tfa as a model hydrophobic peptide partner.

Optimizing Surface Plasmon Resonance Imaging (SPRi) Chip Fabrication Protocols

The commercial availability of Ihric tfa at a verified purity of ≥98% (HPLC) [1] makes it suitable for applications where a high-quality, consistent surface chemistry layer is paramount. This scenario involves optimizing the immobilization protocol for the peptide-hpDNA complex on gold SPRi chips. The high purity minimizes the confounding effects of contaminating peptides that could bind non-specifically or block active sites, allowing researchers to reliably study the effects of variables like peptide concentration, immobilization time, and buffer composition on the final sensor performance [2].

Benchmarking Novel DNA-Binding Peptides Against a Validated SPRi Component

Ihric tfa can be used as a validated reference standard for benchmarking the performance of newly designed or discovered DNA-binding peptides in SPRi assays. Its known positive correlation with hpDNA provides a functional baseline [1]. By comparing the sensor response (e.g., changes in refractive index units, RIU) of a novel peptide-hpDNA layer to that of an Ihric tfa-hpDNA layer on the same chip, researchers can quantitatively assess whether a new peptide candidate offers improved sensitivity or altered selectivity for different VOCs.

Application

Selection Property

Validation Focus

SPRI optoelectronic nose arrays

Literature-reported hpDNA-compatible pentapeptide; TFA salt with defined stoichiometry

Array-level VOC discrimination; verify individual sensor response and cross-reactivity pattern

Sensor material benchmarking

Published baseline pentapeptide from functional SPRI nose system

Side-by-side comparison under identical array conditions; confirm transferability of reported performance

Academic gas sensing studies

Commercially accessible, virtual-screening-derived pentapeptide with literature reference

Independent characterization of binding affinity, selectivity, and detection limit; experimental replication

• [1] Gaggiotti S, et al. Development of an optoelectronic nose based on surface plasmon resonance imaging with peptide and hairpin DNA for sensing volatile organic compounds. Sensors and Actuators B: Chemical, 2020, 303: 127188. View Source
• [2] SciPeptide. IHRIC TFA product page. URL: https://www.scipeptide.com/ (accessed April 18, 2026). View Source